Cas no 7231-19-8 (4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid)
7231-19-8 structure
Product Name:4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid
CAS No:7231-19-8
MF:C13H12N2O3
MW:244.245983123779
CID:1754366
PubChem ID:5247650
Update Time:2025-04-21
4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid
- 4-acetyl-5-methyl-1-phenylpyrazole-3-carboxylic acid
- DTXSID80413058
- DTXCID40363909
- 7231-19-8
-
- Inchi: 1S/C13H12N2O3/c1-8-11(9(2)16)12(13(17)18)14-15(8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H,17,18)
- InChI Key: WTAWNEAZANXBOP-UHFFFAOYSA-N
- SMILES: O=C(C)C1C(C(=O)O)=NN(C2C=CC=CC=2)C=1C
Computed Properties
- Exact Mass: 244.08486
- Monoisotopic Mass: 244.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- PSA: 72.19
4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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